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Abstract
N-Oleoyldopamine (OLDA) is an endogenous bioactive lipid first identified in the mammalian

brain. Structurally, it is an amide formed from the condensation of oleic acid and the

neurotransmitter dopamine.[1][2][3] OLDA is recognized as a potent and selective endogenous

agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, also known as the

capsaicin receptor.[2][4][5] Its ability to cross the blood-brain barrier allows it to exert effects

within the central nervous system.[1][6][7] This molecule has garnered significant interest in the

scientific community due to its multifaceted pharmacological profile, which includes interactions

with other receptor systems such as G protein-coupled receptor 119 (GPR119) and

cannabinoid receptors, albeit with lower affinity.[1][4][8] OLDA is implicated in a variety of

physiological and pathophysiological processes, including nociception, cardiovascular

protection, neuroinflammation, and regulation of locomotor activity, making it a valuable tool for

research and a potential lead for therapeutic development.[1][9][10] This guide provides an in-

depth overview of the chemical properties, synthesis, biological functions, and experimental

protocols related to OLDA.
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Chemical Properties and Synthesis
N-Oleoyldopamine is a fatty acid amide with the molecular formula C26H43NO3 and a

molecular weight of approximately 417.62 g/mol .[3][11] It is a crystalline solid at room

temperature and is soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol,

and dimethylformamide (DMF).[4]

Synthesis
A common and efficient method for synthesizing N-acyldopamines, including OLDA, involves

the direct amide bond formation between the fatty acid and dopamine without the use of

protective groups. Propylphosphoric anhydride (PPACA) has been identified as a highly

effective condensation agent for this reaction.[12][13]

Table 1: Chemical Properties of N-Oleoyldopamine (OLDA)

Property Value Reference

Molecular Formula C26H43NO3 [11]

Molecular Weight 417.62 g/mol [11]

IUPAC Name

(Z)-N-[2-(3,4-

dihydroxyphenyl)ethyl]octadec-

9-enamide

[3]

CAS Number 105955-11-1 [5]

Melting Point 60-61°C [5]

Solubility

DMSO (~20 mg/mL), Ethanol

(~50 mg/mL), DMF (~30

mg/mL)

[4][14]

Appearance White powder [5]

Biological Activity and Mechanism of Action
OLDA's primary biological effects are mediated through its potent agonism of the TRPV1

receptor, a non-selective cation channel predominantly expressed on nociceptive sensory
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neurons.[1][2] Activation of TRPV1 by OLDA leads to an influx of calcium ions, resulting in

neuronal depolarization and the transmission of signals involved in pain and temperature

sensation.[1]

Beyond its action on TRPV1, OLDA also interacts with other receptor systems:

G Protein-Coupled Receptor 119 (GPR119): OLDA is an agonist for GPR119, a Gαs-

coupled receptor.[1][8] Activation of this pathway stimulates adenylyl cyclase, leading to

increased intracellular cyclic AMP (cAMP) levels.[8] This mechanism is implicated in the

regulation of glucose homeostasis through the promotion of insulin secretion.[8][15]

Cannabinoid and Dopamine Systems: OLDA exhibits weak affinity for the cannabinoid CB1

receptor.[2][16] It can also modulate the activity of dopamine D2 receptors and the dopamine

transporter.[4]

Signaling Pathways
Activation of TRPV1 by OLDA initiates a cascade of intracellular events. The influx of Ca²⁺ can

activate various downstream signaling molecules, including Protein Kinase C (PKC), which

can, in turn, potentiate TRPV1 activity.[9] This pathway is central to OLDA's role in nociception

and neuroinflammation.[1] In the context of cardioprotection, TRPV1 activation by OLDA leads

to the release of calcitonin gene-related peptide (CGRP) and substance P (SP), which

contribute to its protective effects against ischemia-reperfusion injury.[9]
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Caption: OLDA-mediated activation of the TRPV1 signaling pathway.

OLDA's activation of GPR119 initiates a Gαs-coupled signaling cascade, leading to the

production of cAMP and subsequent activation of Protein Kinase A (PKA). This pathway is

particularly relevant in the context of metabolic regulation.[8]
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Caption: OLDA's activation of the GPR119 signaling pathway.

Quantitative Data
The following tables summarize key quantitative data for N-Oleoyldopamine from published

literature.

Table 2: Receptor Binding and Activity
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Receptor/Targ
et

Species Assay Value Reference

TRPV1 Human
EC50 (Ca²⁺

influx)
36 nM [14][17][18]

CB1 Rat Ki 1.6 µM [14][16]

5-Lipoxygenase Rat IC50 7.5 nM [16]

Table 3: In Vivo and Ex Vivo Effects

Application Model
Administrat
ion

Dose/Conce
ntration

Key Finding Reference

Cardioprotect

ion

Mouse

(Langendorff)
Perfusion 2 x 10⁻⁹ M

Improved

post-ischemic

cardiac

function in

WT but not

TRPV1-/-

hearts.

[9][10]

Nociception Rat Intraplantar 50 nmol
Evoked paw

lifting/licking.
[10]

Locomotor

Activity
Rat

Intraperitonea

l
10 mg/kg

Increased

mean

distance

traveled.

[7][8]

Body

Temperature
Rat

Intraperitonea

l
Not specified

Induced mild

hypothermia.
[8]

Anti-

inflammation
Mouse Intravenous 10 mg/kg

Increased IL-

10 and

decreased

pro-

inflammatory

cytokines.

[10][19]
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Experimental Protocols
Synthesis of N-Oleoyldopamine
This protocol describes the synthesis of OLDA using PPACA as a condensation agent.[12]

Reagents: Dopamine hydrochloride, oleic acid, propylphosphoric anhydride (PPACA),

triethylamine (Et3N), and dichloromethane (CH2Cl2).

Procedure: a. Dissolve dopamine hydrochloride (1 eq) and oleic acid (1 eq) in CH2Cl2. b.

Add Et3N (3 eq) to the solution. c. Add PPACA (1 eq) to the reaction mixture. d. Stir the

reaction at room temperature until completion (monitored by TLC). e. Upon completion, the

reaction mixture can be directly purified by silica gel column chromatography to yield N-

Oleoyldopamine.

In Vivo Intraperitoneal Administration in Rats
This protocol is adapted from studies investigating the effects of OLDA on locomotor activity.[8]

Materials: N-Oleoyldopamine, vehicle solution (e.g., 5% Tween 20 in sterile PBS), male

Wistar rats, open field activity chambers.

OLDA Preparation: a. Prepare a stock solution of OLDA in ethanol, DMSO, or DMF. b. For

the working solution, evaporate the solvent from the stock and resuspend in the vehicle

solution. Vortex thoroughly.

Dosing: a. Acclimatize rats to the experimental room for at least 1 hour. b. Administer OLDA
(5-20 mg/kg) or vehicle via intraperitoneal injection into the lower right quadrant of the

abdomen.

Data Collection: Record locomotor activity for 2 hours using an automated tracking system.

Ex Vivo Langendorff Heart Perfusion
This protocol is for assessing the cardioprotective effects of OLDA in an isolated heart model.

[9][10]
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Preparation: a. Anesthetize the mouse and heparinize. b. Excise the heart and cannulate the

aorta on a Langendorff apparatus. c. Retrogradely perfuse the heart with Krebs-Henseleit

buffer at 37°C.

Experimental Procedure: a. Allow the heart to stabilize for 25 minutes. b. Perfuse with OLDA
(e.g., 2 x 10⁻⁹ M) for 10 minutes. c. Induce global ischemia by stopping perfusion for 35

minutes. d. Reperfuse for 40 minutes.

Measurements: Monitor cardiac function parameters such as left ventricular developed

pressure (LVDP) and left ventricular end-diastolic pressure (LVEDP).

In Vitro Calcium Imaging in TRPV1-Expressing Cells
This protocol is for assessing the activation of TRPV1 by OLDA.[2]

Cell Culture: Culture HEK293 cells stably transfected with the TRPV1 gene.

Calcium Indicator Loading: Load the cells with a calcium indicator dye (e.g., Fura-2 AM or

Fluo-4 AM).

Assay: a. Place the cells in a fluorescence plate reader. b. Establish a baseline fluorescence

reading. c. Inject OLDA at various concentrations. d. Record the change in fluorescence,

which corresponds to the influx of calcium.
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Caption: Experimental workflow for in vitro calcium imaging.

Conclusion
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N-Oleoyldopamine is a multifaceted endogenous lipid with a complex pharmacological profile.

Its potent activation of the TRPV1 channel, coupled with its interactions with GPR119 and the

dopaminergic system, positions it as a key modulator of various physiological processes. The

quantitative data and detailed experimental protocols provided in this guide are intended to

serve as a valuable resource for researchers and drug development professionals seeking to

further elucidate the physiological roles of OLDA and explore its therapeutic potential for a

range of disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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